Cas no 2680768-26-5 (1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid)

1-{1-(Prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid is a specialized organic compound featuring a cyclobutane carboxylic acid moiety linked to a piperidine ring through a carbamate ester group. The prop-2-en-1-yloxy (allyloxy) carbonyl group enhances reactivity, making it a versatile intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and bioactive molecules. Its structural rigidity, conferred by the cyclobutane and piperidine rings, offers potential advantages in modulating molecular conformation and binding affinity. The carboxylic acid functionality allows for further derivatization, facilitating its use in peptide coupling or metal coordination chemistry. This compound is suitable for applications requiring precise steric and electronic tuning in drug discovery and materials science.
1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid structure
2680768-26-5 structure
Product Name:1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid
CAS No:2680768-26-5
MF:C14H21NO4
MW:267.32084441185
CID:5649367
PubChem ID:165910987
Update Time:2025-05-20

1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680768-26-5
    • EN300-28282729
    • 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}cyclobutane-1-carboxylic acid
    • 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid
    • Inchi: 1S/C14H21NO4/c1-2-9-19-13(18)15-8-3-5-11(10-15)14(12(16)17)6-4-7-14/h2,11H,1,3-10H2,(H,16,17)
    • InChI Key: IBEJJIDXVDBZLN-UHFFFAOYSA-N
    • SMILES: OC(C1(CCC1)C1CN(C(=O)OCC=C)CCC1)=O

Computed Properties

  • Exact Mass: 267.14705815g/mol
  • Monoisotopic Mass: 267.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.8Ų

1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid Pricemore >>

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Additional information on 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2680768-26-5)

The compound 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2680768-26-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a piperidine ring and a cyclobutane moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or a building block for synthesizing novel therapeutics.

In recent years, the demand for custom synthesis and high-purity intermediates like 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid has surged, driven by advancements in targeted drug delivery and precision medicine. This compound's carboxylic acid functionality and allyloxycarbonyl group offer versatile reactivity, enabling its use in peptide coupling and prodrug design. Its CAS No. 2680768-26-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D pipelines.

The synthesis of 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid involves multi-step organic transformations, often requiring chiral resolution techniques to achieve enantiopure forms. Its molecular weight and logP values are critical parameters for ADMET profiling, a hot topic in modern drug development. Researchers are also exploring its potential in bioconjugation strategies, leveraging its cyclobutane ring for enhanced metabolic stability.

From a commercial perspective, suppliers of CAS No. 2680768-26-5 emphasize its GMP-grade availability and scalable production to meet the needs of clinical trial materials. The compound's patent landscape is another area of interest, with several filings highlighting its utility in kinase inhibitors and anti-inflammatory agents. As the pharmaceutical industry shifts toward fragment-based drug design, 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid is poised to play a pivotal role.

Environmental and regulatory considerations are also paramount. The compound's green chemistry profile, including solvent selection and waste minimization, aligns with the global push for sustainable synthesis. Analytical methods such as HPLC and LC-MS are routinely employed to ensure its purity and stability, addressing concerns about impurity profiling in APIs.

In summary, 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2680768-26-5) represents a cutting-edge tool for medicinal chemists and pharmaceutical manufacturers. Its integration into drug discovery workflows underscores the importance of specialty chemicals in advancing personalized therapies. Future studies may explore its structure-activity relationships (SAR) to unlock new therapeutic avenues.

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